2-Fluoro-5-methylisonicotinic acid

• IUPAC Name: 2-fluoro-5-methylpyridine-4-carboxylic acid
• InChI: InChI=1S/C7H6FNO2/c1-4-3-9-6(8)2-5(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key: DSDTZXBKLGFIEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1C(=O)O)F
• Molecular Formula: C7H6FNO2
• Molecular Weight: 155.13 g/mol
• CAS No.: 1094345-91-1

Description

“2-Fluoro-5-methylisonicotinic acid” is a chemical compound with the molecular formula C7H6FNO2 and a molecular weight of 155.13. It is also known as “2-Fluoro-5-methyl-4-pyridinecarboxylic acid” and "4-Pyridinecarboxylic acid, 2-fluoro-5-methyl-".

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H6FNO2/c1-4-2-5(7(10)11)6(8)3-9-4/h2-3H,1H3,(H,10,11). This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. The compound should be stored in a sealed container in a dry room.

Scientific Research Applications

Fluorinated Compounds in Cancer Research

Fluorinated compounds, such as 5-fluorouracil (5-FU), play a pivotal role in cancer chemotherapy due to their ability to inhibit key enzymes involved in nucleotide synthesis. These compounds have been widely studied for their applications in treating various cancers. For example, 5-FU inhibits thymidylate synthase, an enzyme critical for DNA synthesis, thus demonstrating significant anticancer activity (Longley, Harkin, & Johnston, 2003).

Fluorinated Compounds and Drug Resistance

Another area of research focuses on understanding and overcoming drug resistance to fluorinated compounds. For instance, the multidrug resistance protein 5 (ABCC5) has been shown to confer resistance to 5-FU by transporting its monophosphorylated metabolites, highlighting a mechanism by which cancer cells evade the effects of chemotherapy (Pratt et al., 2005).

Advances in Fluorinated Compound Synthesis

Recent advancements in the synthesis of fluorinated compounds have also been reported. A practical synthesis of a pharmaceutical intermediate, 2-[(1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino]-5-fluoronicotinic acid, demonstrates the continuous efforts in developing more effective and targeted fluorinated pharmaceuticals (Wang et al., 2006).

Safety and Hazards

The compound is classified under GHS07 for safety. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.